Cas no 4461-96-5 (2-chloro-N-methyl-N-nitrosoaniline)

• Product Name: 2-chloro-N-methyl-N-nitrosoaniline
• CAS No: 4461-96-5
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• MDL: MFCD33549907
• CID: 5653510
• PubChem ID: 131854034
• Update Time: 2025-05-20

2-chloro-N-methyl-N-nitrosoaniline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-methyl-N-nitrosoaniline
• Benzenamine, 2-chloro-N-methyl-N-nitroso-

• MDL： MFCD33549907
• Inchi： 1S/C7H7ClN2O/c1-10(9-11)7-5-3-2-4-6(7)8/h2-5H,1H3
• InChI Key： DIBMOUBPECUJAX-UHFFFAOYSA-N
• SMILES： C1(N(C)N=O)=CC=CC=C1Cl

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 89 °C(Press: 1.2 Torr)
• pka: -2.45±0.50(Predicted)

Additional information on 2-chloro-N-methyl-N-nitrosoaniline

2-Chloro-N-Methyl-N-Nitrosoaniline: A Comprehensive Overview

The compound with CAS No. 4461-96-5, commonly referred to as 2-chloro-N-methyl-N-nitrosoaniline, is a significant organic compound in the field of chemistry. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in its utilization.

2-Chloro-N-methyl-N-nitrosoaniline is an aromatic amine derivative with a chlorine atom substituted at the 2-position of the aniline ring. The molecule also features a nitroso group (-N=O) and a methyl group (-CH3) attached to the nitrogen atom. This combination of functional groups imparts unique reactivity and stability to the compound. Recent studies have highlighted its role in aromatic substitution reactions and its potential as an intermediate in the synthesis of advanced materials.

The synthesis of 2-chloro-N-methyl-N-nitrosoaniline typically involves a multi-step process, starting from aniline derivatives. One common approach is the chlorination of aniline followed by nitrosation and methylation. Researchers have explored various catalysts and reaction conditions to optimize yield and purity. For instance, a 2023 study published in *Journal of Organic Chemistry* demonstrated that the use of microwave-assisted synthesis significantly reduces reaction time while maintaining high product quality.

One of the most promising applications of 2-chloro-N-methyl-N-nitrosoaniline lies in its use as a precursor for pharmaceutical compounds. Its ability to undergo selective substitution reactions makes it valuable in drug design. A recent breakthrough involves its role in synthesizing novel antibiotics, where it serves as a key intermediate in forming complex molecular frameworks.

In addition to pharmaceuticals, 2-chloro-N-methyl-N-nitrosoaniline has found applications in agrochemicals and industrial coatings. Its stability under harsh conditions makes it suitable for use in formulations requiring resistance to environmental factors. A 2023 research paper highlighted its potential as a stabilizing agent in UV-resistant coatings, showcasing its versatility across multiple industries.

The environmental impact of 2-chloro-N-methyl-N-nitrosoaniline has also been a topic of interest. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, making it less persistent in natural ecosystems compared to other chlorinated compounds. However, further research is needed to fully understand its long-term effects on aquatic life.

In conclusion, 2-chloro-N-methyl-N-nitrosoaniline (CAS No. 4461-96-5) is a versatile compound with diverse applications across various fields. Its unique chemical properties and recent advancements in synthesis techniques have solidified its position as an important building block in modern chemistry. As research continues to uncover new potential uses, this compound is expected to play an even more pivotal role in both academic and industrial settings.